Cas no 2172633-04-2 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-enoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-enoic acid
• CAS No: 2172633-04-2
• MF: C₂₄H₂₄N₂O₆
• MW: 436.457166671753
• CID: 5875890
• PubChem ID: 165485056
• Update Time: 2025-06-07

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-enoic acid
• 2172633-04-2
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}but-2-enoic acid
• EN300-1488610

• Inchi： 1S/C24H24N2O6/c27-21(28)10-5-12-25-22(29)24(11-13-31-15-24)26-23(30)32-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-10,20H,11-15H2,(H,25,29)(H,26,30)(H,27,28)/b10-5+
• InChI Key： GFFFCLFLLKDCIT-BJMVGYQFSA-N
• SMILES： O1CCC(C(NC/C=C/C(=O)O)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.16343649g/mol
• Monoisotopic Mass: 436.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-enoic acid

Recent Advances in the Study of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-enoic acid (CAS: 2172633-04-2)

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-enoic acid (CAS: 2172633-04-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a but-2-enoic acid moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug discovery. The following sections provide an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-enoic acid, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel solid-phase synthesis approach that significantly improved the efficiency of producing this compound. The method leverages the Fmoc-protected amino acid derivative, which is crucial for maintaining the integrity of the molecule during synthesis. Researchers reported a yield of over 85% and high purity levels, making this method highly suitable for large-scale production.

In addition to its synthetic utility, the biological activity of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-enoic acid has been a subject of intense investigation. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 explored its potential as a modulator of protein-protein interactions (PPIs). The compound demonstrated selective binding to specific protein targets involved in inflammatory pathways, suggesting its potential as a lead compound for developing anti-inflammatory therapeutics. Further in vitro and in vivo studies are underway to validate these findings and explore its mechanism of action in greater detail.

Another area of interest is the application of this compound in peptide-based drug delivery systems. Due to its structural features, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-enoic acid can serve as a versatile linker or spacer in peptide conjugates. A recent study in Advanced Drug Delivery Reviews highlighted its use in enhancing the stability and bioavailability of peptide drugs, particularly those targeting cancer cells. The compound's ability to facilitate controlled release and improve pharmacokinetic properties makes it a valuable tool in the design of next-generation therapeutics.

Looking ahead, researchers are optimistic about the potential of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-enoic acid in addressing unmet medical needs. Its unique chemical properties and demonstrated biological activity position it as a promising candidate for further development. Future studies are expected to focus on optimizing its therapeutic efficacy, reducing potential side effects, and exploring its applications in combination therapies. As the field of chemical biology continues to evolve, this compound is likely to play a pivotal role in advancing both basic research and clinical applications.